Cas no 474522-99-1 (Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl-)
474522-99-1 structure
Product Name:Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl-
CAS No:474522-99-1
MF:C11H13N3
MW:187.241021871567
CID:3992571
PubChem ID:67197696
Update Time:2025-04-22
Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl-
- 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methylpyrimidine
- 474522-99-1
- AAXJTEKZTPUJDI-UHFFFAOYSA-N
- SCHEMBL1878679
- DS-022364
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- Inchi: 1S/C11H13N3/c1-8-6-7-12-11(13-8)14-9(2)4-5-10(14)3/h4-7H,1-3H3
- InChI Key: AAXJTEKZTPUJDI-UHFFFAOYSA-N
- SMILES: C1(N2C(C)=CC=C2C)=NC=CC(C)=N1
Computed Properties
- Exact Mass: 187.110947427Da
- Monoisotopic Mass: 187.110947427Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 30.7Ų
Pyrimidine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-methyl- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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